Cas no 71067-09-9 (4-Hydroxybenzoic acid hexadecylester)

• Product name: 4-Hydroxybenzoic acid hexadecylester
• CAS No: 71067-09-9
• MF: C₂₃H₃₈O₃
• MW: 362.54602766037
• CID: 59170
• PubChem ID: 328883

4-Hydroxybenzoic acid hexadecylester Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxybenzoic acid hexadecyl ester
• hexadecyl 4-hydroxybenzoate
• AC1L73L2
• AG-G-78089
• CTK2I0147
• NSC309825
• NSC-309825
• SureCN1042112
• 71067-09-9
• DTXSID80316979
• SCHEMBL1042112
• palmityl 4-hydroxybenzoate
• Benzoic acid, 4-hydroxy-, hexadecyl ester
• 4-Hydroxybenzoic acid hexadecylester

• Inchi： InChI=1S/C23H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-26-23(25)21-16-18-22(24)19-17-21/h16-19,24H,2-15,20H2,1H3
• InChI Key： SJNCMISSTSMUFF-UHFFFAOYSA-N
• SMILES： C(OC(=O)C1C=CC(O)=CC=1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 362.28224
• Monoisotopic Mass: 362.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 9.7

Experimental Properties

• Density: 0.971
• Boiling Point: 454.14°C (rough estimate)
• Flash Point: 179.9°C
• Refractive Index: 1.5480 (estimate)
• PSA: 46.53
• LogP: 7.03030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters